1-(3-chloro-4-ethoxybenzoyl)-3-methylpiperidine
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Overview
Description
1-(3-chloro-4-ethoxybenzoyl)-3-methylpiperidine, also known as CHEMBL1239968, is a chemical compound that belongs to the piperidine class of compounds. It has been studied for its potential use in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 1-(3-chloro-4-ethoxybenzoyl)-3-methylpiperidine is not fully understood. However, it has been suggested that it may act as an inhibitor of certain enzymes or receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that 1-(3-chloro-4-ethoxybenzoyl)-3-methylpiperidine has various biochemical and physiological effects. It has been found to have analgesic, anti-inflammatory, and anticonvulsant properties. It has also been shown to affect the levels of certain neurotransmitters in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(3-chloro-4-ethoxybenzoyl)-3-methylpiperidine in lab experiments is its unique properties. It has been found to be a useful tool in various fields of research. However, one of the limitations of using this compound is its potential toxicity and side effects.
Future Directions
There are many potential future directions for research involving 1-(3-chloro-4-ethoxybenzoyl)-3-methylpiperidine. Some of these include further studies on its mechanism of action, its potential use in the treatment of various diseases, and the development of new compounds based on its structure. Additionally, more research is needed to fully understand the potential risks and benefits of using this compound in scientific research.
Synthesis Methods
The synthesis of 1-(3-chloro-4-ethoxybenzoyl)-3-methylpiperidine involves the reaction of 3-chloro-4-ethoxybenzoyl chloride with 3-methylpiperidine in the presence of a base such as triethylamine. The resulting product is then purified using various techniques such as column chromatography.
Scientific Research Applications
1-(3-chloro-4-ethoxybenzoyl)-3-methylpiperidine has been studied for its potential use in scientific research in various fields such as medicinal chemistry, pharmacology, and neuroscience. It has been found to possess unique properties that make it a useful tool in these fields.
properties
IUPAC Name |
(3-chloro-4-ethoxyphenyl)-(3-methylpiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20ClNO2/c1-3-19-14-7-6-12(9-13(14)16)15(18)17-8-4-5-11(2)10-17/h6-7,9,11H,3-5,8,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REIMEAJARCVHKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)N2CCCC(C2)C)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Chloro-4-ethoxybenzoyl)-3-methylpiperidine |
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